Cas no 16498-68-3 (1-(1-methyl-1H-indol-2-yl)ethan-1-one)

• Product Name: 1-(1-methyl-1H-indol-2-yl)ethan-1-one
• CAS No: 16498-68-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1107294
• PubChem ID: 594158
• Update Time: 2025-06-09

1-(1-methyl-1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)-Ethanone
• 1-(1-methylindol-2-yl)ethanone
• 2-Acetyl-1-methyl-1H-indole
• Ethanone, 1-(1-methyl-1H-indol-2-yl)-
• 1-(4-methyl-1H-indol-2-yl)ethanone
• 1-(1-methyl-1H-indol-2-yl)ethan-1-one
• EN300-1840376
• 16498-68-3
• 1-(1-Methyl-1H-indol-2-yl)ethanone #
• P10161
• 2-ACETYL-1-METHYLINDOLE
• 1-(1-Methyl-1H-indol-2-yl)ethanone
• DB-146263
• CS-0054121
• SCHEMBL401039
• SVUKISNBRDNDMF-UHFFFAOYSA-N
• 2-ACETYL-1-TRIDEUTEROMETHYLINDOLE
• 1-Methyl-2-acetylindole
• DTXSID40344056
• Q63399576

• Inchi： 1S/C11H11NO/c1-8(13)11-7-9-5-3-4-6-10(9)12(11)2/h3-7H,1-2H3
• InChI Key： SVUKISNBRDNDMF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(1-methyl-1H-indol-2-yl)ethan-1-one

Chemical Profile of 1-(1-methyl-1H-indol-2-yl)-Ethanone (CAS No. 16498-68-3)

1-(1-methyl-1H-indol-2-yl)-Ethanone, identified by its Chemical Abstracts Service (CAS) number 16498-68-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of an indole ring linked to a ketone moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of the indole scaffold, a well-documented pharmacophore in medicinal chemistry, positions this compound as a promising candidate for further exploration in drug discovery.

The structural framework of 1-(1-methyl-1H-indol-2-yl)-Ethanone consists of a benzene ring fused to a pyrrole ring, with a methyl substituent at the 1-position and an ethyl ketone group at the 2-position. This configuration imparts unique electronic and steric properties, making it amenable to various chemical transformations. The indole moiety is particularly noteworthy, as it is extensively studied for its role in modulating biological pathways, including neurotransmitter receptor interactions and antioxidant mechanisms.

In recent years, the pharmaceutical industry has shown increasing interest in indole derivatives due to their broad spectrum of biological activities. Research has demonstrated that indole-based compounds can exhibit properties ranging from anti-inflammatory and analgesic effects to anticancer and antimicrobial activities. The ketone group in 1-(1-methyl-1H-indol-2-yl)-Ethanone further enhances its potential as a pharmacological agent by allowing for facile derivatization through condensation, oxidation, or reduction reactions.

One of the most compelling aspects of this compound is its synthetic accessibility. The indole ring can be readily functionalized at multiple positions, enabling the creation of a diverse library of derivatives. This synthetic flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. For instance, recent studies have highlighted the use of 1-(1-methyl-1H-indol-2-yl)-Ethanone as a precursor in the synthesis of indole-based kinase inhibitors, which are being investigated for their potential in treating chronic inflammatory diseases and cancer.

The pharmacological profile of 1-(1-methyl-1H-indol-2-yl)-Ethanone has been the subject of numerous preclinical investigations. Initial studies have suggested that this compound may interact with various target proteins, including G-protein coupled receptors (GPCRs) and ion channels. The indole ring's ability to modulate these targets makes it an attractive scaffold for developing drugs that can influence neurotransmitter release and signal transduction pathways. Furthermore, the compound's lipophilicity, influenced by the ethyl ketone group, may enhance its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug discovery.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(1-methyl-1H-indol-2-yl)-Ethanone. Molecular modeling studies have provided insights into its binding interactions with potential targets, helping researchers predict and optimize its pharmacological activity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have been instrumental in elucidating the three-dimensional structure of this compound and its derivatives.

The therapeutic potential of 1-(1-methyl-1H-indol-2-yl)-Ethanone extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in agrochemicals and material science, where indole derivatives are known for their role in plant growth regulation and as intermediates in organic electronics. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

In conclusion, 1-(1-methyl-1H-indol-2-yl)-Ethanone (CAS No. 16498-68-3) represents a fascinating compound with significant implications for drug discovery and industrial applications. Its unique structural features, combined with its synthetic tractability and biological potential, make it a valuable asset in modern chemical research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicinal chemistry.